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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

Executive Summary
1-Iodooct-1-yne (CAS: 81438-46-2) is a functionalized terminal alkyne widely utilized as a C8-

electrophile in palladium-catalyzed cross-coupling reactions (e.g., Cadiot-Chodkiewicz,

Sonogashira). While widely cited in synthetic protocols, its specific physical constants—most

notably Refractive Index (

)—are frequently absent from standard commercial databases due to its status as a transient
intermediate often generated in situ or used immediately after isolation.

This guide provides a rigorous framework for determining the refractive index of 1-iodooct-1-

yne, establishing a theoretical baseline (

) and detailing the synthesis and purification protocols required to obtain analytical-grade
material for empirical verification.
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In the absence of a universally standardized experimental value in public literature, the

refractive index is derived using the Lorentz-Lorenz equation and Molar Refractivity (MR)

principles. This approach allows researchers to validate the purity of synthesized material;

significant deviations (>0.005) from this range indicate the presence of unreacted 1-octyne or

solvent residues.

Calculated Parameters
Parameter Value Method / Source

Molecular Formula Stoichiometry

Molecular Weight 236.10 g/mol Standard Atomic Weights

Est.[1][2][3][4][5][6][7][8][9][10]

Density (

)

1.35 ± 0.05 g/mL
Comparative Structural

Analysis*

Molar Refractivity (MR) ~50.2 cm³/mol
Sum of Atomic Refractivities

(Vogel/Eisenlohr)

Theoretical RI (

)
1.495 – 1.525 Lorentz-Lorenz Derivation

*Note: Density is estimated based on the trend between 1-octyne (

) and 1-iodooctane (

). The linearity and triple bond of the alkyne typically increase density relative to the alkyl iodide
analog.
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Compound Structure
Refractive Index (

)
Density (g/mL)

1-Octyne 1.411 0.746

1-Iodooctane 1.489 1.330

(Iodoethynyl)benzene 1.662 1.700

1-Iodooct-1-yne ~1.51 (Est.) ~1.38 (Est.)

Synthesis & Purification Protocol
To measure the refractive index experimentally, high-purity material must be synthesized. The

following protocol utilizes the N-Iodosuccinimide (NIS) / Silver Nitrate (

) method, chosen for its high chemoselectivity and minimal byproduct formation compared to
the CuI/I2 method.

Reaction Logic Flow
The synthesis relies on the activation of the terminal alkyne proton by a "soft" Lewis acid (

), followed by electrophilic iodination.
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Figure 1: Step-wise synthesis pathway for the generation of analytical-grade 1-iodooct-1-yne.

Experimental Procedure
Safety Warning: Silver salts stain skin and surfaces. Iodinated alkynes can be light-sensitive

and potentially unstable upon prolonged storage. Perform all steps in a fume hood.
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Preparation:

Dissolve 1-octyne (1.0 equiv, 10 mmol) in Acetone (30 mL).

Add N-Iodosuccinimide (NIS) (1.1 equiv, 11 mmol).

Catalysis:

Add

(0.05 equiv, 0.5 mmol) as a catalyst.

Observation: The reaction typically proceeds at room temperature.[8] Monitor via TLC

(Hexanes).[8] The product (

) is less polar than the starting material.

Work-up:

Upon completion (~1-2 hours), dilute with water (50 mL) and extract with Diethyl Ether (3 x

20 mL).

Wash the organic layer with Saturated

(to remove excess iodine/NIS) and Brine.

Dry over anhydrous

, filter, and concentrate in vacuo (do not heat above 40°C).

Purification:

Flash column chromatography on silica gel using 100% n-Hexane.

Isolate the colorless to pale yellow oil.

Refractive Index Measurement Protocol
Once isolated, the refractive index serves as the primary purity checkpoint before using the

reagent in sensitive catalytic cycles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/B2467789
https://www.benchchem.com/product/B2467789
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation & Setup
Instrument: Abbe Refractometer (or digital equivalent).

Light Source: Sodium D-line (

nm).

Temperature: Thermostated at

.
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Figure 2: Operational workflow for validation of 1-iodooct-1-yne purity via refractometry.

Temperature Correction
If the measurement cannot be performed at exactly 20°C, apply the following correction factor

(approximate for organic halides):

Note: RI decreases as temperature increases.

Applications in Drug Development
Understanding the purity of 1-iodooct-1-yne via RI is critical for:

Sonogashira Coupling: Used to attach the octynyl chain to heteroaromatic cores (e.g., kinase

inhibitors). Impure iodide (containing free alkyne) leads to homocoupling byproducts (diynes)

that are difficult to separate.

Cadiot-Chodkiewicz Coupling: Synthesis of unsymmetrical diynes for conjugation chemistry.

Click Chemistry Precursors: The iodo-alkyne can be converted to 1-iodo-triazoles, which are

exploring bioisosteres in peptidomimetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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